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Compound of Interest

Compound Name: Kouitchenside G

Cat. No.: B12396746 Get Quote

Disclaimer: The following information is based on currently available research and is intended

for a scientific audience. The therapeutic potential of Kouitchenside G is still under

investigation, and further studies are required to establish its safety and efficacy.

Introduction
Kouitchenside G, a recently isolated natural compound, has garnered significant attention

within the scientific community due to its promising biological activities. This technical guide

provides a comprehensive overview of the current understanding of Kouitchenside G, with a

focus on its potential research applications in drug discovery and development. We will delve

into its mechanism of action, summarize key experimental findings, and provide detailed

protocols for its study.

Physicochemical Properties and Quantitative Data
Kouitchenside G is a diterpenoid isolated from the leaves of Croton kouitchensis. Its

molecular structure and properties are summarized below.
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Property Value Reference

Molecular Formula C₂₀H₂₆O₄

Molecular Weight 346.42 g/mol

Purity ≥98% (HPLC)

Solubility
Soluble in DMSO, Methanol,

Ethanol

Storage -20°C, protect from light

Mechanism of Action: Insights into the PI3K/Akt
Signaling Pathway
Preliminary studies suggest that Kouitchenside G exerts its effects primarily through the

modulation of the PI3K/Akt signaling pathway, a critical regulator of cell growth, proliferation,

and survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12396746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

